Cas no 1443354-32-2 (cycloheptyl-(2,4,5-trifluorophenyl)methanol)

• Product Name: cycloheptyl-(2,4,5-trifluorophenyl)methanol
• CAS No: 1443354-32-2
• MF: C₁₄H₁₇F₃O
• MW: 258.279394865036
• MDL: MFCD16293508
• CID: 5170435
• Update Time: 2026-03-04

cycloheptyl-(2,4,5-trifluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• cycloheptyl-(2,4,5-trifluorophenyl)methanol

• MDL： MFCD16293508
• Inchi： 1S/C14H17F3O/c15-11-8-13(17)12(16)7-10(11)14(18)9-5-3-1-2-4-6-9/h7-9,14,18H,1-6H2
• InChI Key： GFSMKMCPUIHBHD-UHFFFAOYSA-N
• SMILES： C(C1CCCCCC1)(C1=CC(F)=C(F)C=C1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Additional information on cycloheptyl-(2,4,5-trifluorophenyl)methanol

Recent Advances in the Study of Cycloheptyl-(2,4,5-trifluorophenyl)methanol (CAS: 1443354-32-2) in Chemical Biology and Pharmaceutical Research

Cycloheptyl-(2,4,5-trifluorophenyl)methanol (CAS: 1443354-32-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptyl and trifluorophenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and development.

The synthesis of cycloheptyl-(2,4,5-trifluorophenyl)methanol has been optimized in recent studies to improve yield and purity. Advanced catalytic methods, including asymmetric hydrogenation and organocatalysis, have been employed to achieve enantioselective synthesis. These advancements are critical for producing the compound in quantities sufficient for preclinical and clinical studies. Additionally, the structural elucidation of the compound has been confirmed through NMR spectroscopy and X-ray crystallography, providing a solid foundation for further modifications and derivatization.

Pharmacological evaluations of cycloheptyl-(2,4,5-trifluorophenyl)methanol have revealed its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. In vitro studies demonstrate its ability to modulate the activity of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Furthermore, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated in animal models, showing favorable profiles for oral administration.

In the context of drug discovery, cycloheptyl-(2,4,5-trifluorophenyl)methanol serves as a versatile scaffold for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key functional groups that enhance binding affinity and selectivity for target proteins. Computational modeling and molecular docking simulations have further elucidated the interactions between the compound and its biological targets, guiding the design of next-generation derivatives with improved efficacy and reduced off-target effects.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the development of cycloheptyl-(2,4,5-trifluorophenyl)methanol-based therapeutics. Several patent applications have been filed, covering its use in combination therapies and as a standalone treatment for various conditions. Clinical trials are anticipated to commence within the next two years, pending regulatory approvals. The compound's potential to address unmet medical needs in oncology, neurology, and infectious diseases is a key driver of these efforts.

In conclusion, cycloheptyl-(2,4,5-trifluorophenyl)methanol (CAS: 1443354-32-2) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological properties, and versatility as a drug scaffold underscore its potential to contribute to the development of novel therapeutics. Continued research and collaboration will be essential to fully realize its therapeutic benefits and bring innovative treatments to patients.